1. Home
  2. Product
  3. Reference Standards
  4. (R)-Gyramide A (hydrochloride)
(R)-Gyramide A (hydrochloride) (R)-Gyramide A (hydrochloride) (R)-Gyramide A is a bacterial DNA gyrase inhibitor that disrupts supercoiling activity with an IC50 value of 3.3 µM. It does not affect the closely related enzyme topoisomerase IV. (R)-Gyramide A demonstrates antibacterial activity against E. coli, P. aeruginosa, and S. enterica (MICs range from 10-80 µM).
Brand Name: Vulcanchem
CAS No.: 1793050-70-0
VCID: VC0161220
InChI: InChI=1S/C21H27FN2O3S.ClH/c1-15(2)27-20-8-5-17(6-9-20)13-24-11-10-19(14-24)23-28(25,26)21-12-18(22)7-4-16(21)3;/h4-9,12,15,19,23H,10-11,13-14H2,1-3H3;1H/t19-;/m1./s1
SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)NC2CCN(C2)CC3=CC=C(C=C3)OC(C)C.Cl
Molecular Formula: C21H27FN2O3S • HCl
Molecular Weight: 443

(R)-Gyramide A (hydrochloride)

CAS No.: 1793050-70-0

Reference Standards

VCID: VC0161220

Molecular Formula: C21H27FN2O3S • HCl

Molecular Weight: 443

(R)-Gyramide A (hydrochloride) - 1793050-70-0

CAS No. 1793050-70-0
Product Name (R)-Gyramide A (hydrochloride)
Molecular Formula C21H27FN2O3S • HCl
Molecular Weight 443
IUPAC Name 5-fluoro-2-methyl-N-[(3R)-1-[(4-propan-2-yloxyphenyl)methyl]pyrrolidin-3-yl]benzenesulfonamide;hydrochloride
Standard InChI InChI=1S/C21H27FN2O3S.ClH/c1-15(2)27-20-8-5-17(6-9-20)13-24-11-10-19(14-24)23-28(25,26)21-12-18(22)7-4-16(21)3;/h4-9,12,15,19,23H,10-11,13-14H2,1-3H3;1H/t19-;/m1./s1
Standard InChIKey LLHBXQVGBTVEDP-FSRHSHDFSA-N
SMILES CC1=C(C=C(C=C1)F)S(=O)(=O)NC2CCN(C2)CC3=CC=C(C=C3)OC(C)C.Cl
Description (R)-Gyramide A is a bacterial DNA gyrase inhibitor that disrupts supercoiling activity with an IC50 value of 3.3 µM. It does not affect the closely related enzyme topoisomerase IV. (R)-Gyramide A demonstrates antibacterial activity against E. coli, P. aeruginosa, and S. enterica (MICs range from 10-80 µM).
Synonyms (R)-534F6
Reference 1.Foss, M.H.,Hurley, K.A.,Sorto, N.A., et al. N-Benzyl-3-sulfonamidopyrrolidines are a new class of bacterial DNA gyrase inhibitors. ACS Med.Chem.Lett. 2, 289-292 (2011).
PubChem Compound 91885406
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19